Cas no 5346-33-8 (Hydrazinecarboxamide,1-(3-hydroxypropyl)-2-[(5-nitro-2-furanyl)methylene]-)

• Product Name: Hydrazinecarboxamide,1-(3-hydroxypropyl)-2-[(5-nitro-2-furanyl)methylene]-
• CAS No: 5346-33-8
• MF: C₉H₁₂N₄O₅
• MW: 256.215381622314
• CID: 382859
• PubChem ID: 219828
• Update Time: 2025-04-19

Hydrazinecarboxamide,1-(3-hydroxypropyl)-2-[(5-nitro-2-furanyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxamide,1-(3-hydroxypropyl)-2-[(5-nitro-2-furanyl)methylene]-
• 1-(3-hydroxypropyl)-1-[(5-nitro-2-furyl)methylideneamino]urea
• 1-(3-hydroxypropyl)-1-[(5-nitrofuran-2-yl)methylideneamino]urea
• 5346-33-8
• DTXSID30277304

• Inchi： 1S/C9H12N4O5/c10-9(15)12(4-1-5-14)11-6-7-2-3-8(18-7)13(16)17/h2-3,6,14H,1,4-5H2,(H2,10,15)
• InChI Key： YRAXXSAIKVEZFO-UHFFFAOYSA-N
• SMILES： OCCCN(C(N)=O)N=CC1=CC=C([N+](=O)[O-])O1

Computed Properties

• Exact Mass: 256.08086
• Monoisotopic Mass: 256.08076950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 135.2